molecular formula C5H3KO3 B8814412 Potassium furan-2-carboxylate

Potassium furan-2-carboxylate

Cat. No.: B8814412
M. Wt: 150.17 g/mol
InChI Key: LWYJTCLDMYROHH-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

Potassium furan-2-carboxylate is a useful research compound. Its molecular formula is C5H3KO3 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H3KO3

Molecular Weight

150.17 g/mol

IUPAC Name

potassium;furan-2-carboxylate

InChI

InChI=1S/C5H4O3.K/c6-5(7)4-2-1-3-8-4;/h1-3H,(H,6,7);/q;+1/p-1

InChI Key

LWYJTCLDMYROHH-UHFFFAOYSA-M

Canonical SMILES

C1=COC(=C1)C(=O)[O-].[K+]

Origin of Product

United States

Synthesis routes and methods

Procedure details

The procedure of Example 1 was followed using methyl 2-furoate (2.52 g, 20 mmol), potassium trimethylsilanolate (2.56 g, 20 mmol), dry tetrahydrofuran (50 mL), and a 5 h reaction time. Potassium 2-furoate (2.72 g, 90% yield) was isolated as a light brown solid: 1H NMR (D2O, DSS) δ 6.55 (m, Ar--H, 1H), 7.0 (m, Ar--H, 1H) and 7.6 ppm (m, Ar--H, 1H). Anal. Calcd. for C5H3KO3 : C, 39.99; H, 2.01; K, 26.04. Found: C, 37.22, 37.41, 40.26; H, 2.33, 2.19, 2.34; K, 26.22.
Quantity
2.52 g
Type
reactant
Reaction Step One
Name
potassium trimethylsilanolate
Quantity
2.56 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

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